Methyl (2-pyridinyloxy)acetate

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: methyl 2-pyridin-2-yloxyacetate
• InChI: InChI=1S/C8H9NO3/c1-11-8(10)6-12-7-4-2-3-5-9-7/h2-5H,6H2,1H3
• InChI Key: HPIRYRBVHWWGBC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC=N1

Description

Methyl (2-pyridinyloxy)acetate is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-hydroxypyridine(5 g) in DMF(150 ml) was added silver oxide (I) (24 g) and methyl bromoacetate(20 g) and stirred at room temperature for 2 hours. After the catalyst was filtered off through celite, the filtrate was evaporated. The residue was dissolved in ethyl acetate and the solution was washed with brine, dried(MgSO4) and evaporated to dryness. The residue was purified by column chromatography on silica gel (chloroform: methanol=100:1) to obtain methyl 2-(2-pyridyloxy)acetate(1.0 g). According to the same manner as described above, the title compound was synthesized (0.1 g). m.p. 110° C.